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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Veratrole-d4 (1,2-Dimethoxybenzene-d4). Due to the limited availability of

specific data for the deuterated form, this document leverages data from its non-deuterated

counterpart, Veratrole, as a close and reliable proxy for many of its physical characteristics and

stability profiles. Isotopic labeling with deuterium is a critical tool in drug metabolism and

pharmacokinetic (DMPK) studies, and understanding the fundamental properties of the labeled

compound is essential for its effective application.

Physical and Chemical Properties
The primary difference between Veratrole and Veratrole-d4 is the substitution of four hydrogen

atoms with deuterium on the benzene ring. This results in a slightly higher molecular weight for

the deuterated compound. While this isotopic substitution can lead to minor variations in

physical properties such as density and boiling point, the overall chemical behavior and stability

are generally considered to be comparable.
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Property Value (Veratrole) Value (Veratrole-d4)

Molecular Formula C8H10O2[1][2][3] C8H6D4O2

Molecular Weight 138.16 g/mol [1][4] ~142.20 g/mol

Appearance
Colorless to white liquid or

crystals[1][2][5][6][7]
Liquid[5]

Melting Point
15 °C (59 °F)[2][3][6] to 22-23

°C[1][4][7]
No data available

Boiling Point
206-207 °C (402.8-404.6 °F)[1]

[2][3][6][7]
No data available

Density 1.084 g/mL at 25 °C[1][3][7] 1.005 ± 0.06 g/cm3 [5]

Solubility

Slightly soluble in water;

soluble in alcohol, ether,

acetone, methanol, and fatty

oils[1][3]

No data available

Flash Point 87 °C (188.6 °F)[6] No data available

CAS Number 91-16-7 126840-15-1[5]

Stability and Storage
Veratrole is considered chemically stable under standard ambient conditions (room

temperature)[8]. However, certain conditions should be avoided to prevent degradation.

Conditions to Avoid:

Strong Heating: Intense heating can lead to the formation of explosive mixtures with air[8].

Ignition Sources: Keep away from open flames, hot surfaces, and sparks[8][9][10].

Precautionary measures against static discharge are recommended[8][9].

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids[6][10].
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Recommended Storage: For optimal stability, Veratrole-d4 should be stored in a tightly closed

container in a dry, cool, and well-ventilated place[2][6][8][9][10]. The recommended storage

temperature is typically found on the product label[8].

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2)[2][6][9]

[10].

Experimental Protocols
While specific experimental protocols for determining the physical and chemical properties of

Veratrole-d4 are not readily available in the public domain, the following are general

methodologies used for such characterizations.

Determination of Melting Point: A calibrated melting point apparatus is used. A small sample of

the crystalline substance is placed in a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts is recorded as the melting point.

Determination of Boiling Point: The boiling point is determined using distillation. The liquid is

heated in a flask with a condenser, and the temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure is recorded as the boiling point.

Determination of Density: A pycnometer or a hydrometer is used to measure the density of the

liquid. The mass of a known volume of the substance is determined, and the density is

calculated by dividing the mass by the volume.

Assessment of Chemical Stability: Stability studies are conducted by subjecting the compound

to various stress conditions, such as elevated temperature, humidity, and light. The compound

is analyzed at specific time intervals using techniques like High-Performance Liquid

Chromatography (HPLC) to monitor for any degradation products and to quantify the remaining

parent compound.
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Veratrole-d4 Stability Profile

Stable Conditions Conditions Leading to Degradation

Ambient Temperature Dry Environment Inert Atmosphere High Temperature Strong Oxidizing Agents Strong Acids UV Light Exposure

Veratrole-d4
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Caption: Logical relationship of Veratrole-d4 stability under various environmental conditions.
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General Workflow for Chemical Stability Assessment
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Caption: A generalized experimental workflow for assessing the chemical stability of a

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Veratrole [drugfuture.com]

2. fishersci.fr [fishersci.fr]

3. Veratrole [chembk.com]

4. Veratrole | C8H10O2 | CID 7043 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. High Quality China factory supply 1,2-Dimethoxybenzene/Veratrole CAS 91-16-7
Manufacturer and Supplier | Zhuoer [m.zhuoerchem.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. spectrumchemical.com [spectrumchemical.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Veratrole-d4: A Technical Guide to Physical
Characteristics and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593016#veratrole-d4-physical-characteristics-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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